Cas no 1807254-90-5 (Ethyl 4-cyano-2-methylpyridine-6-acetate)

• Product Name: Ethyl 4-cyano-2-methylpyridine-6-acetate
• CAS No: 1807254-90-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4904527
• Update Time: 2025-08-04

Ethyl 4-cyano-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methylpyridine-6-acetate

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)6-10-5-9(7-12)4-8(2)13-10/h4-5H,3,6H2,1-2H3
• InChI Key： GAGSJBQVRNVSDN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-methylpyridine-6-acetate

Comprehensive Overview of Ethyl 4-cyano-2-methylpyridine-6-acetate (CAS No. 1807254-90-5)

Ethyl 4-cyano-2-methylpyridine-6-acetate (CAS No. 1807254-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and functional groups such as cyano and ester, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways, making it a subject of interest in modern medicinal chemistry.

The growing demand for heterocyclic compounds like Ethyl 4-cyano-2-methylpyridine-6-acetate is driven by their role in designing novel therapeutics. Recent studies highlight its utility in creating small-molecule drugs targeting inflammation and metabolic disorders. Its CAS No. 1807254-90-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound's ester group offers synthetic flexibility, allowing for further derivatization to optimize pharmacokinetic properties. This adaptability aligns with the current trend of structure-activity relationship (SAR) studies in drug development.

In the context of green chemistry, Ethyl 4-cyano-2-methylpyridine-6-acetate is also being evaluated for its environmental footprint. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the global push for eco-friendly chemical processes. The compound's cyano group further enhances its reactivity, enabling efficient transformations under mild conditions—a key consideration for industrial-scale applications. These advancements resonate with the increasing focus on sustainable pharmaceuticals and green synthesis methodologies.

From a commercial perspective, CAS No. 1807254-90-5 is listed in catalogs of leading chemical suppliers, underscoring its industrial importance. Its applications extend beyond pharmaceuticals to include agrochemical intermediates, where its pyridine scaffold contributes to the development of crop protection agents. The compound's stability and solubility profile make it a preferred choice for formulating high-performance chemicals. As the agrochemical sector evolves, Ethyl 4-cyano-2-methylpyridine-6-acetate is poised to play a pivotal role in next-generation solutions.

In summary, Ethyl 4-cyano-2-methylpyridine-6-acetate (CAS No. 1807254-90-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug discovery to sustainable synthesis, highlight its value across diverse scientific disciplines. As research continues to uncover new possibilities, this compound remains a cornerstone in the quest for advanced bioactive molecules and functional materials.